Cas no 4936-94-1 (Benzophenone,3,3',5,5'-tetrachloro-2,2'-dihydroxy- (6CI,7CI,8CI))

Benzophenone,3,3',5,5'-tetrachloro-2,2'-dihydroxy- (6CI,7CI,8CI) structure
4936-94-1 structure
Product Name:Benzophenone,3,3',5,5'-tetrachloro-2,2'-dihydroxy- (6CI,7CI,8CI)
CAS No:4936-94-1
MF:C13H6Cl4O3
MW:351.996940135956
CID:333730
PubChem ID:351855
Update Time:2025-04-19

Benzophenone,3,3',5,5'-tetrachloro-2,2'-dihydroxy- (6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzophenone,3,3',5,5'-tetrachloro-2,2'-dihydroxy- (6CI,7CI,8CI)
    • bis(3,5-dichloro-2-hydroxyphenyl)methanone
    • 3,5,3',5'-Tetrachlor-2,2'-dihydroxy-benzophenon
    • 3,5,3',5'-tetrachloro-2,2'-dihydroxy-benzophenone
    • AC1L6Z7H
    • AG-F-65517
    • BIS(3,5-DICHLORO-2-HYDROXY-PHENYL)METHANONE
    • CTK4J1267
    • NSC523876
    • DTXSID40326079
    • 4936-94-1
    • NSC-523876
    • Inchi: 1S/C13H6Cl4O3/c14-5-1-7(12(19)9(16)3-5)11(18)8-2-6(15)4-10(17)13(8)20/h1-4,19-20H
    • InChI Key: HLCPIUUTMSRQOP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1O)C(C1C=C(C=C(C=1O)Cl)Cl)=O)Cl

Computed Properties

  • Exact Mass: 349.90728
  • Monoisotopic Mass: 349.907105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
  • LogP: 4.94240
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